Cas no 848655-55-0 (4-Morpholinepropanenitrile,3-oxo-)

• Product Name: 4-Morpholinepropanenitrile,3-oxo-
• CAS No: 848655-55-0
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 716566
• Update Time: 2024-01-31

4-Morpholinepropanenitrile,3-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanenitrile,3-oxo-
• 3-(3-oxomorpholin-4-yl)propanenitrile
• 4-Morpholinepropanenitrile, 3-oxo-

• Inchi： 1S/C7H10N2O2/c8-2-1-3-9-4-5-11-6-7(9)10/h1,3-6H2
• InChI Key： NRMABXDMQWTZGX-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCOCC1=O

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±37.0 °C(Predicted)
• pka: -1.22±0.20(Predicted)